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Compound of Interest

Compound Name: 6-Acetylbenzothiazole

Cat. No.: B010754 Get Quote

Technical Guide: 6-Acetylbenzothiazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for 6-
Acetylbenzothiazole, a heterocyclic organic compound of interest in chemical synthesis and

research. Due to its status as a specialized chemical, this document focuses on its

identification, structural properties, and potential synthetic approaches, as direct commercial

sourcing and extensive experimental data are not readily available.

Chemical Identification and Properties
6-Acetylbenzothiazole, systematically named 1-(1,3-benzothiazol-6-yl)ethan-1-one, is a

derivative of benzothiazole. While a specific CAS number is not listed in major public chemical

databases, its molecular structure and properties can be defined.

Table 1: Chemical Identifiers and Properties for 1-(1,3-benzothiazol-6-yl)ethan-1-one
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Property Value Source

Systematic Name
1-(1,3-benzothiazol-6-yl)ethan-

1-one
PubChem

Molecular Formula C₉H₇NOS PubChem[1]

Molecular Weight 177.22 g/mol -

Monoisotopic Mass 177.02484 Da PubChem[1]

InChI Key
KHIQJRVZQJFYKD-

UHFFFAOYSA-N
PubChem[1]

SMILES
CC(=O)C1=CC2=C(C=C1)N=

CS2
PubChem[1]

Commercial Availability and Supplier Information
As of late 2025, 6-Acetylbenzothiazole is not readily available from major chemical suppliers

as a stock item. Researchers interested in this compound will likely need to pursue custom

synthesis. For reference, related and more common benzothiazole derivatives that are

commercially available include:

2-Amino-6-methylbenzothiazole: CAS No. 2536-91-6[2][3][4][5][6][7]

6-Methylbenzothiazole: CAS No. 2942-15-6[8][9]

Benzothiazole-6-carboxylic acid: CAS No. 3622-35-3[10][11]

2-Amino-6-hydroxybenzothiazole: CAS No. 26278-79-5[12]

These compounds can be sourced from suppliers such as Sigma-Aldrich[6][11][12], Tokyo

Chemical Industry (TCI)[2], and others listed on platforms like Echemi and ChemicalBook.[5][9]

Synthesis and Experimental Protocols
Detailed experimental protocols for the direct synthesis of 6-Acetylbenzothiazole are not

widely published. However, general methods for the synthesis of the benzothiazole core and its

derivatives are well-established and can be adapted.
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General Synthetic Approach
The synthesis of substituted benzothiazoles often involves the condensation and cyclization of

an appropriately substituted 2-aminothiophenol with a carboxylic acid, aldehyde, or acyl

chloride. For 6-Acetylbenzothiazole, a plausible synthetic route would involve a Friedel-Crafts

acylation of a pre-formed benzothiazole ring or the use of a starting material already containing

the acetyl group, such as 4-amino-3-mercaptoacetophenone.

Diagram 1: Generalized Synthetic Workflow for Substituted Benzothiazoles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PubChemLite - 1-(1,3-benzothiazol-6-yl)ethan-1-one (C9H7NOS) [pubchemlite.lcsb.uni.lu]

2. 2-Amino-6-methylbenzothiazole | 2536-91-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

3. 2-Amino-6-methylbenzothiazole | CAS:2536-91-6 | High Purity | Manufacturer BioCrick
[biocrick.com]

4. 2-Amino-6-methylbenzothiazole CAS#: 2536-91-6 [m.chemicalbook.com]

5. 2536-91-6 CAS MSDS (2-Amino-6-methylbenzothiazole) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

6. 2-氨基-6-甲基苯并噻唑 98% | Sigma-Aldrich [sigmaaldrich.com]

7. 2-Amino-6-methylbenzothiazole | 2536-91-6 [chemicalbook.com]

8. CAS 2942-15-6: 6-Methylbenzothiazole | CymitQuimica [cymitquimica.com]

9. echemi.com [echemi.com]

10. Benzothiazole-6-carboxylic acid | C8H5NO2S | CID 601670 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. 苯并噻唑-6-羧酸 96% | Sigma-Aldrich [sigmaaldrich.com]

12. 2-Amino-6-hydroxybenzothiazole 95 26278-79-5 [sigmaaldrich.com]

To cite this document: BenchChem. [6-Acetylbenzothiazole CAS number and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010754#6-acetylbenzothiazole-cas-number-and-
supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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